Cas no 158531-09-0 (3-(Aminomethyl)pyridin-4-amine)

• Product Name: 3-(Aminomethyl)pyridin-4-amine
• CAS No: 158531-09-0
• MF: C₆H₉N₃
• MW: 123.155760526657
• CID: 108916
• PubChem ID: 44558091
• Update Time: 2025-04-18

3-(Aminomethyl)pyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)pyridin-4-amine
• 3-Pyridinemethanamine,4-amino-
• 4-Amino-3-Pyridinemethanamine
• I02-0795
• 3-Pyridinemethanamine,4-amino-(9CI)
• DTXSID60659336
• SB53358
• SCHEMBL18228602
• 3-Pyridinemethanamine, 4-amino-
• CS-0357261
• FT-0645866
• 158531-09-0
• AKOS013409605

• MDL： MFCD10000598
• Inchi： 1S/C6H9N3/c7-3-5-4-9-2-1-6(5)8/h1-2,4H,3,7H2,(H2,8,9)
• InChI Key： XCQPJSGTODTGRN-UHFFFAOYSA-N
• SMILES： NCC1C=NC=CC=1N

Computed Properties

• Exact Mass: 123.08000
• Monoisotopic Mass: 123.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 84.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.9A^2
• XLogP3: -0.4

Experimental Properties

• Density: 1.173
• Boiling Point: 337.6 °C at 760 mmHg
• Flash Point: 184.5 °C
• Refractive Index: 1.623
• PSA: 64.93000
• LogP: 1.40400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives